Cas no 1220696-45-6 (3-cyclopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile)

• Product Name: 3-cyclopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile
• CAS No: 1220696-45-6
• MF: C₁₆H₂₀BNO₂
• MW: 269.146504402161
• CID: 5216184
• PubChem ID: 59535040
• Update Time: 2025-06-14

3-cyclopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile
• SCHEMBL2460671
• 1220696-45-6
• DTXSID501146953
• AKOS015946425

• Inchi： 1S/C16H20BNO2/c1-15(2)16(3,4)20-17(19-15)14-8-11(10-18)7-13(9-14)12-5-6-12/h7-9,12H,5-6H2,1-4H3
• InChI Key： YYFKPEOWZLZMNE-UHFFFAOYSA-N
• SMILES： O1B(C2=CC(C#N)=CC(=C2)C2CC2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 269.1587090g/mol
• Monoisotopic Mass: 269.1587090g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on 3-cyclopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile

Recent Advances in the Application of 3-cyclopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile (CAS: 1220696-45-6) in Chemical Biology and Pharmaceutical Research

The compound 3-cyclopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile (CAS: 1220696-45-6) has recently emerged as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of targeted therapies and diagnostic agents. This boronic ester derivative is characterized by its unique chemical structure, which combines a benzonitrile moiety with a cyclopropyl group and a pinacol boronate ester. Recent studies have highlighted its versatility in Suzuki-Miyaura cross-coupling reactions, a cornerstone methodology in medicinal chemistry for constructing biaryl systems.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the utility of this compound in the synthesis of potent kinase inhibitors. The boronate ester functionality serves as a crucial handle for introducing diverse aromatic systems, enabling rapid structure-activity relationship (SAR) exploration. The study reported that derivatives synthesized using this intermediate showed promising activity against EGFR mutants, with IC50 values in the low nanomolar range. The presence of the cyclopropyl group was found to significantly influence the metabolic stability of the resulting compounds.

Another significant application was reported in the field of positron emission tomography (PET) tracer development. A research team at MIT utilized 1220696-45-6 as a precursor for the synthesis of fluorine-18 labeled probes targeting amyloid plaques. The boronate ester group allowed for efficient radiofluorination via a recently developed copper-mediated process, achieving radiochemical yields exceeding 60%. This represents a substantial improvement over traditional methods and opens new possibilities for neurodegenerative disease imaging.

The compound's stability profile has been extensively characterized in recent pharmaceutical development studies. Accelerated stability testing under various pH conditions revealed that the boronate ester remains intact in physiological pH ranges (7.0-7.4) but undergoes controlled hydrolysis in acidic environments (pH < 5). This property is being exploited in the design of pH-responsive drug delivery systems, particularly for targeting the acidic tumor microenvironment.

Recent patent filings (WO2023056123, US20240034781) have disclosed novel synthetic routes to 1220696-45-6 that improve both yield and purity. These methods employ continuous flow chemistry techniques, reducing reaction times from hours to minutes while maintaining excellent selectivity. The improved accessibility of this intermediate is expected to facilitate broader adoption in drug discovery programs.

In conclusion, 3-cyclopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile continues to demonstrate significant value in chemical biology and pharmaceutical research. Its applications span from medicinal chemistry to diagnostic imaging, with recent advances highlighting its role in addressing current challenges in targeted therapy development. The compound's unique structural features and versatile reactivity position it as an important building block for future innovations in these fields.